Cas no 89780-75-6 (3(2H)-Benzothiazolecarboxylic acid, 2-oxo-, methyl ester)
89780-75-6 structure
Product Name:3(2H)-Benzothiazolecarboxylic acid, 2-oxo-, methyl ester
CAS No:89780-75-6
MF:C9H7NO3S
MW:209.221781015396
CID:589396
PubChem ID:848843
Update Time:2025-04-19
3(2H)-Benzothiazolecarboxylic acid, 2-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 3(2H)-Benzothiazolecarboxylic acid, 2-oxo-, methyl ester
- methyl 2-oxo-1,3-benzothiazole-3-carboxylate
- DTXSID00357263
- AO-435/41051497
- methyl 2-oxo-1,3-benzothiazole-3(2H)-carboxylate
- 89780-75-6
-
- Inchi: 1S/C9H7NO3S/c1-13-8(11)10-6-4-2-3-5-7(6)14-9(10)12/h2-5H,1H3
- InChI Key: WGQORZZLSPFOMR-UHFFFAOYSA-N
- SMILES: S1C(N(C(=O)OC)C2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 209.01466426g/mol
- Monoisotopic Mass: 209.01466426g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 71.9Ų
3(2H)-Benzothiazolecarboxylic acid, 2-oxo-, methyl ester Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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